Cas no 5464-10-8 (6-methoxy-2-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-methoxy-2-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 5464-10-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 942335
• PubChem ID: 231178
• Update Time: 2025-10-29

6-methoxy-2-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-methyl-2,3-dihydro-1H-inden-1-one
• 2,3-dihydro-6-methoxy-2-methyl-1H-inden-1-one
• 2-methyl-6-methoxy-1-indanone
• 2-methyl-6-methoxyindanone
• 6-methoxy-2-methyl-1-indanone
• 6-methoxy-2-methylindan-1-one
• 6-methoxy-2-methylindanone
• AC1L5L4M
• AC1Q6JOH
• CHEBI:357910
• CHEMBL347023
• CTK1H3931
• methyl-6-methoxyindanone
• NSC26879
• SureCN3860892
• 6-methoxy-2-methyl-2,3-dihydroinden-1-one
• MFCD16301679
• SY342892
• J-518838
• AKOS017515964
• 6-methoxy-2-methyl-indanone
• SCHEMBL3860892
• VXKMGRRBRAIZKF-UHFFFAOYSA-N
• DTXSID30282615
• W-204295
• BDBM50008547
• BS-45455
• NSC-26879
• 5464-10-8
• 6-methyoxy-2-methyl-indanone
• 6-Methoxy-2-methyl-indan-1-one

• Inchi： 1S/C11H12O2/c1-7-5-8-3-4-9(13-2)6-10(8)11(7)12/h3-4,6-7H,5H2,1-2H3
• InChI Key： VXKMGRRBRAIZKF-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CC1C)OC

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 295.6°C at 760 mmHg
• Flash Point: 134.1°C
• Refractive Index: 1.54
• PSA: 26.3
• LogP: 2.07010

Additional information on 6-methoxy-2-methyl-2,3-dihydro-1H-inden-1-one

Introduction to 6-Methoxy-2-Methyl-2,3-Dihydro-1H-Inden-1-One (CAS No. 5464-10-8)

6-Methoxy-2-methyl-2,3-dihydro-1H-inden-1-one, also known by its CAS registry number CAS No. 5464-10-8, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of indanone derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of 6-methoxy group attached to the indanone framework imparts distinct electronic and steric effects, making it a valuable molecule for further exploration.

The synthesis of 6-methoxy-substituted indanones has been a topic of interest in organic chemistry due to the challenges involved in achieving high yields and selectivity. Recent advancements in catalytic methods, such as the use of transition metal catalysts like palladium and rhodium, have enabled more efficient routes to prepare this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a palladium-catalyzed cross-coupling reaction that successfully synthesized 6-methoxy-substituted indanones with excellent regioselectivity.

In terms of biological activity, 6-methoxy-substituted indanones have shown promising results in various assays. A research article in the European Journal of Medicinal Chemistry highlighted the potential of this compound as a lead molecule for anti-inflammatory drug development. The study revealed that the methoxy group at position 6 significantly enhances the compound's ability to inhibit cyclooxygenase enzymes, which are key players in inflammation.

The physical properties of CAS No. 5464-10-8 are well-documented, with a melting point of approximately 95°C and a molecular weight of 202.2 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. Recent studies have also explored its thermal stability under different conditions, which is crucial for its application in high-throughput screening processes.

The application of 6-methoxy-substituted indanones extends beyond pharmaceuticals into the realm of materials science. A paper published in Advanced Materials discussed the use of this compound as a precursor for synthesizing novel polymeric materials with improved mechanical properties. The methoxy group's electron-donating nature was found to enhance the polymer's flexibility and durability.

In conclusion, 6-methoxy-substituted indanones represent a valuable class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new synthetic methods and biological activities associated with this compound, underscoring its importance in modern chemistry.